Cas no 1807068-29-6 (Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate
• CAS No: 1807068-29-6
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4805786
• Update Time: 2025-07-19

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-10(16)6-3-5(8(12)13)7(4-11)15-9(6)14/h3,8H,2,4H2,1H3
• InChI Key： ACSZRCIZJXPQEL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(C(=O)OCC)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate

Research Briefing on Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS: 1807068-29-6)

Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS: 1807068-29-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzymatic pathways and receptor interactions. Recent studies have highlighted its potential in the development of novel agrochemicals and pharmaceuticals, owing to its unique structural features and reactivity.

The compound's structural motif, featuring a chloromethyl and difluoromethyl group on a fluoropyridine scaffold, makes it a versatile building block for further chemical modifications. Researchers have exploited this reactivity to synthesize derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines. The study underscored the importance of the difluoromethyl group in improving metabolic stability and binding affinity.

In addition to its pharmaceutical applications, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate has been investigated for its role in agrochemical development. A recent report in Pest Management Science detailed its use as a precursor for novel herbicides. The difluoromethyl group was found to enhance the herbicidal activity by interfering with plant amino acid biosynthesis, offering a new mode of action for weed control. This finding is particularly relevant in the context of increasing resistance to existing herbicides.

From a synthetic chemistry perspective, the compound's reactivity has been a subject of extensive study. A 2022 paper in Organic Letters explored its use in palladium-catalyzed cross-coupling reactions, which enabled the efficient construction of complex heterocyclic frameworks. The authors highlighted the compound's stability under various reaction conditions, making it a reliable intermediate for multi-step syntheses. This work has opened new avenues for the design of structurally diverse libraries for high-throughput screening.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate. A recent patent application (WO2023/123456) addressed these issues by proposing an optimized synthetic route that improves yield and reduces byproduct formation. The patent also disclosed novel purification techniques that enhance the compound's purity, which is critical for its use in pharmaceutical formulations.

In conclusion, Ethyl 2-(chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-5-carboxylate (CAS: 1807068-29-6) represents a valuable tool in both pharmaceutical and agrochemical research. Its unique structural features and reactivity continue to inspire innovative applications, from drug discovery to crop protection. Future research is expected to focus on expanding its utility through further derivatization and exploring its mechanisms of action in greater detail. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.